Cas no 7475-94-7 (naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1))

naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1) structure
7475-94-7 structure
Product Name:naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1)
CAS No:7475-94-7
MF:C18H15N3O7
MW:385.327604532242
CID:862312
PubChem ID:343913
Update Time:2025-04-19

naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1) Chemical and Physical Properties

Names and Identifiers

    • naphthalene, 2,3-dimethyl-, compd. with 2,4,6-trinitrophenol (1:1)
    • 2,3-dimethylnaphthalene,2,4,6-trinitrophenol
    • NSC400527
    • DTXSID70322125
    • NSC-400527
    • 7475-94-7
    • Inchi: 1S/C12H12.C6H3N3O7/c1-9-7-11-5-3-4-6-12(11)8-10(9)2;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h3-8H,1-2H3;1-2,10H
    • InChI Key: GZNKYFHCCBEVCF-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].C12C=CC=CC1=CC(C)=C(C)C=2

Computed Properties

  • Exact Mass: 385.09105
  • Monoisotopic Mass: 385.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 0
  • Complexity: 424
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • Boiling Point: 303.6°C at 760 mmHg
  • Flash Point: 133.9°C
  • PSA: 149.65
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